Ethyl 5-chloro-1-benzofuran-3-carboxylate
Overview
Description
Ethyl 5-chloro-1-benzofuran-3-carboxylate is a chemical compound that belongs to the class of benzofurans . Benzofurans are a class of compounds that are ubiquitous in nature and have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Synthesis Analysis
The synthesis of benzofuran derivatives often involves the condensation of phenols with acetoacetic ester derivatives using Fe-catalyzed oxidative cross coupling . The benzofuran based lead compounds were synthesized, and the obtained 2-hydroxy-5-nitrobenzaldehyde was subsequently treated with ethyl bromoacetate in the presence of sodium carbonate in N-methyl pyrrolidine, and the ethyl 5-nitrobenzofuran-2-carboxylate was obtained in good yields and purity .Chemical Reactions Analysis
The chemical reactions involving benzofuran derivatives are complex and varied. For instance, a complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .Scientific Research Applications
Anticancer Activity
Benzofuran derivatives, including Ethyl 5-chloro-1-benzofuran-3-carboxylate, have shown potential anticancer activity . They have been found to inhibit the growth of various types of cancer cells . For example, some substituted benzofurans have demonstrated significant cell growth inhibitory effects on leukemia, non-small cell lung cancer, colon cancer, CNS cancer, melanoma, and ovarian cancer .
Antibacterial Properties
Benzofuran compounds have been found to exhibit strong antibacterial activities . This makes them potential candidates for the development of new antibacterial drugs.
Antioxidative Properties
Benzofuran derivatives also possess antioxidative properties . They can neutralize harmful free radicals in the body, potentially preventing various health conditions related to oxidative stress.
Antiviral Properties
Some benzofuran compounds have shown antiviral activities . For instance, a novel macrocyclic benzofuran compound has demonstrated anti-hepatitis C virus activity .
Inhibition of Hypoxia-Inducible Factor (HIF-1) Pathway
Certain benzofuran derivatives have been designed and synthesized to inhibit the hypoxia-inducible factor (HIF-1) pathway . This pathway is involved in the carcinogenesis of tumor protein (p53) .
Synthesis of Complex Benzofuran Derivatives
Benzofuran is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials . Its core has been used by medicinal chemists to synthesize new derivatives that can be applied to a variety of disorders .
Future Directions
Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds . For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease . Novel scaffold compounds of benzothiophene and benzofuran have been developed and utilized as anticancer agents .
Mechanism of Action
Target of Action
Ethyl 5-chloro-1-benzofuran-3-carboxylate is a derivative of benzofuran, a class of compounds known for their strong biological activities . . These activities suggest that the compound may interact with a variety of cellular targets, potentially including enzymes, receptors, and other proteins involved in these biological processes.
Mode of Action
Benzofuran derivatives are known to interact with their targets in a manner that modulates their activity, leading to changes in cellular function . This can result in the inhibition or enhancement of certain biological processes, depending on the specific nature of the interaction.
Biochemical Pathways
Given the known biological activities of benzofuran derivatives, it is likely that this compound affects pathways related to tumor growth, bacterial proliferation, oxidative stress, and viral replication .
Result of Action
Based on the known activities of benzofuran derivatives, it can be inferred that this compound may exert anti-tumor, antibacterial, anti-oxidative, and anti-viral effects at the molecular and cellular levels .
This compound, like other benzofuran derivatives, holds promise for potential applications in various aspects of biomedicine .
properties
IUPAC Name |
ethyl 5-chloro-1-benzofuran-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClO3/c1-2-14-11(13)9-6-15-10-4-3-7(12)5-8(9)10/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CQHDKISUMTVOSI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=COC2=C1C=C(C=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90693501 |
Source
|
| Record name | Ethyl 5-chloro-1-benzofuran-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90693501 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-chloro-1-benzofuran-3-carboxylate | |
CAS RN |
899795-65-4 |
Source
|
| Record name | Ethyl 5-chloro-1-benzofuran-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90693501 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 899795-65-4 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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